Cas no 86340-81-0 (3-Nonanone, 2,2-difluoro-1-hydroxy-1-phenyl-)

• Product name: 3-Nonanone, 2,2-difluoro-1-hydroxy-1-phenyl-
• CAS No: 86340-81-0
• MF: C₁₅H₂₀F₂O₂
• MW: 270.314911842346
• CID: 1855370
• PubChem ID: 10869349

3-Nonanone, 2,2-difluoro-1-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Nonanone, 2,2-difluoro-1-hydroxy-1-phenyl-
• 2,2-difluoro-1-hydroxy-1-phenylnonan-3-one
• DTXSID50446555
• DTXCID50397376
• 86340-81-0

• Inchi： InChI=1S/C15H20F2O2/c1-2-3-4-8-11-13(18)15(16,17)14(19)12-9-6-5-7-10-12/h5-7,9-10,14,19H,2-4,8,11H2,1H3
• InChI Key： KYJYHDLXNKQVRT-UHFFFAOYSA-N
• SMILES： CCCCCCC(=O)C(C(C1=CC=CC=C1)O)(F)F

Computed Properties

• Exact Mass: 270.14313620Da
• Monoisotopic Mass: 270.14313620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų